2-cyclopropyl-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one

Specification

• CAS No.: 2640969-23-7
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-cyclopropyl-1-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone
• Standard InChI: InChI=1S/C17H22N6O/c1-21-10-20-15-16(21)18-9-19-17(15)23-7-12-5-22(6-13(12)8-23)14(24)4-11-2-3-11/h9-13H,2-8H2,1H3
• Standard InChI Key: UJDJYDLPOOJHPL-UHFFFAOYSA-N
• SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)CC5CC5
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)CC5CC5

Introduction

Molecular Formula:

C₁₆H₂₀N₄O

Key Features:

• The purine moiety suggests potential interactions with biological targets such as enzymes or receptors involved in nucleic acid metabolism.

• The cyclopropyl group may enhance metabolic stability and binding affinity to certain biological targets.

Synthesis Pathways

Although specific synthesis details for this compound are not directly available in the provided sources, its structural motifs suggest the following general synthetic strategies:

• Purine Derivative Functionalization:

  • Starting from a purine base like 6-chloropurine, selective alkylation at the N9 position can introduce the methyl group.

• Formation of the Octahydropyrrolo[3,4-c]pyrrole Ring:

  • This bicyclic system can be synthesized via cyclization reactions involving diamines and diketones under reductive conditions.

• Coupling with Cyclopropyl Ethanone:

  • The final step likely involves coupling the purine-octahydropyrrolo[3,4-c]pyrrole intermediate with a cyclopropyl ethanone derivative using standard carbon-carbon bond-forming reactions (e.g., Grignard or organolithium reagents).

Medicinal Chemistry

The presence of a purine moiety indicates potential roles in:

• Antiviral Activity: Purine derivatives are well-known for their efficacy against viruses such as HIV and hepatitis B.

• Anticancer Properties: The bicyclic pyrrolo-pyrrole core could interact with DNA or enzymes involved in cell proliferation.

Enzyme Inhibition

Compounds with purine scaffolds often act as inhibitors of enzymes like kinases or polymerases due to their ability to mimic natural nucleotides.

Drug Development

The unique combination of rigid bicyclic structures and flexible functional groups makes this compound a candidate for optimization in drug discovery programs targeting infectious diseases or metabolic disorders.

Biological Evaluation

No direct studies on the biological activity of this compound are available. Future research should focus on:

• In vitro assays to determine its binding affinity to enzymes or receptors.

• Cytotoxicity studies to evaluate its safety profile.

Structural Optimization

Modifications to the cyclopropyl or purine groups could improve pharmacokinetics or target specificity.

Comparison with Related Compounds

Feature	Compound	Potential Applications
Purine Derivative	2-Amino-9-(cyclopentyl)-6H-purin-6-one	Antiviral (e.g., hepatitis B)
Octahydropyrrolo[3,4-c]pyrrole System	N-(tetrahydrobenzothiophenyl)-thiadiazol derivatives	Anti-inflammatory, enzyme inhibition
Cyclopropyl Group	Cyclopropyl-containing HIV inhibitors	Enhanced metabolic stability